Cas no 1394687-72-9 (N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide)

• Product Name: N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide
• CAS No: 1394687-72-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6222090
• PubChem ID: 71925790
• Update Time: 2025-10-21

N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide
• EN300-26683402
• CHEMBL4536807
• 1394687-72-9
• AKOS033240803
• Z1302790810

• Inchi： 1S/C15H18N2O2/c1-12(14(18)17-15(11-16)8-9-15)7-10-19-13-5-3-2-4-6-13/h2-6,12H,7-10H2,1H3,(H,17,18)
• InChI Key： ZVDZHPPIGZAVSL-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCOC1C=CC=CC=1)NC1(C#N)CC1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide

Recent Advances in the Study of N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide (CAS: 1394687-72-9)

N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide (CAS: 1394687-72-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a focal point for researchers in the field.

The compound's structure, featuring a cyanocyclopropyl group and a phenoxybutanamide backbone, has been the subject of extensive synthetic and medicinal chemistry efforts. Researchers have explored its role as a modulator of specific biological targets, with particular attention to its interactions with enzymes and receptors implicated in disease pathways. The latest findings suggest that N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide exhibits selective binding affinity, which could be leveraged for targeted therapies.

Recent preclinical studies have demonstrated the compound's efficacy in vitro and in vivo models. For instance, one study highlighted its ability to inhibit key enzymatic activity in cancer cell lines, leading to reduced proliferation and increased apoptosis. Another study investigated its pharmacokinetic profile, revealing favorable absorption and distribution properties, which are critical for its development as a drug candidate. These findings underscore the compound's potential as a lead molecule for further optimization.

In addition to its therapeutic potential, the synthetic pathways for N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide have been refined to improve yield and scalability. Recent publications describe novel catalytic methods and green chemistry approaches that enhance the efficiency of its production. These advancements are crucial for ensuring the compound's availability for further research and potential commercialization.

The safety and toxicological profile of N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide has also been a focus of recent investigations. Preliminary toxicology studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully assess its long-term safety and potential off-target effects, which will be critical for its progression to clinical trials.

Looking ahead, the research community is optimistic about the future of N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide. Ongoing studies are exploring its potential in combination therapies, as well as its application in treating diseases beyond its initial scope. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and translation into clinical use.

In conclusion, N-(1-cyanocyclopropyl)-2-methyl-4-phenoxybutanamide (CAS: 1394687-72-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and preclinical evaluation, position it as a molecule of high interest for future research and therapeutic development.